2-methyl-4-[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]quinoline

• IUPAC Name: 2-methyl-4-[3-(1-methylimidazol-2-yl)piperidin-1-yl]quinoline
• InChI: InChI=1S/C19H22N4/c1-14-12-18(16-7-3-4-8-17(16)21-14)23-10-5-6-15(13-23)19-20-9-11-22(19)2/h3-4,7-9,11-12,15H,5-6,10,13H2,1-2H3
• InChI Key: ZEEOEGLKUISJFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)N3CCCC(C3)C4=NC=CN4C
• Molecular Formula: C19H22N4
• Molecular Weight: 306.4 g/mol

Description

2-methyl-4-[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]quinoline is a useful research compound. Its molecular formula is C19H22N4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.18444672 g/mol and the complexity rating of the compound is 401. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mutagenicity and Structural Analysis

• A study highlighted the effect of methyl substitution on the mutagenicity of imidazoquinoline derivatives, emphasizing the importance of methyl group positions in enhancing or reducing mutagenic activity. This research provides insights into the structural factors influencing the biological activity of such compounds (Nagao et al., 1981).

Synthesis and Potential Therapeutic Applications

• Research focused on the synthesis and structure identification of quinoline derivatives, aimed at developing potential anti-malarial agents. This underscores the chemical versatility and potential therapeutic value of quinoline-based compounds (Guo Qian-yi, 2011).

Benzodiazepine Receptor Ligands

• A study on the synthesis and structure-activity relationships of fused imidazopyridines as benzodiazepine receptor ligands highlighted the impact of specific substitutions on receptor affinity and in vivo activity. This research contributes to the development of compounds with potential applications in treating neurological disorders (Takada et al., 1996).

Fluorescent Probes for DNA Detection

• The synthesis of novel aminated benzimidazoquinolines for potential use as fluorescent probes for DNA detection illustrates the application of quinoline derivatives in biochemical and diagnostic research. These compounds exhibit enhanced fluorescence emission intensity, making them suitable for DNA-specific detection (Perin et al., 2011).

Photocatalytic and Magnetic Properties

• A study on octamolybdate complexes constructed from a quinoline-imidazole-monoamide ligand discussed the structures and electrochemical, photocatalytic, and magnetic properties of these complexes. This research demonstrates the multifunctional applications of quinoline derivatives in materials science (Li et al., 2020).